Cas no 104778-01-0 (9H-Carbazole-1-carboxaldehyde,2,7-dimethoxy-6-methyl-)

9H-Carbazole-1-carboxaldehyde,2,7-dimethoxy-6-methyl- structure
104778-01-0 structure
Product Name:9H-Carbazole-1-carboxaldehyde,2,7-dimethoxy-6-methyl-
CAS No:104778-01-0
MF:C16H15NO3
MW:269.295204401016
CID:199682
Update Time:2024-02-29

9H-Carbazole-1-carboxaldehyde,2,7-dimethoxy-6-methyl- Chemical and Physical Properties

Names and Identifiers

    • 9H-Carbazole-1-carboxaldehyde,2,7-dimethoxy-6-methyl-
    • 2,7-Dimethoxy-6-methyl-9H-carbazole-1-carbaldehyde
    • Murrayaline
    • Murrayaline A
    • 9H-Carbazole-1-carboxaldehyde, 2,7-dimethoxy-6-methyl-
    • Inchi: 1S/C16H15NO3/c1-9-6-11-10-4-5-14(19-2)12(8-18)16(10)17-13(11)7-15(9)20-3/h4-8,17H,1-3H3
    • InChI Key: LYDDEDTUWKVACV-UHFFFAOYSA-N
    • SMILES: N1C2=C(C=C(C)C(OC)=C2)C2=C1C(C=O)=C(OC)C=C2

Computed Properties

  • Exact Mass: 337.16789
  • Monoisotopic Mass: 269.105
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 362
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 51.3A^2
  • XLogP3: 2.309

Experimental Properties

  • PSA: 40.46
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